Cas no 2228109-99-5 (2-amino-2-1-(3-fluoro-2-methylphenyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(3-fluoro-2-methylphenyl)cyclopropylacetic acid
• CAS No: 2228109-99-5
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 6236350
• PubChem ID: 165969565
• Update Time: 2025-06-08

2-amino-2-1-(3-fluoro-2-methylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(3-fluoro-2-methylphenyl)cyclopropylacetic acid
• 2228109-99-5
• EN300-1799212
• 2-amino-2-[1-(3-fluoro-2-methylphenyl)cyclopropyl]acetic acid

• Inchi： 1S/C12H14FNO2/c1-7-8(3-2-4-9(7)13)12(5-6-12)10(14)11(15)16/h2-4,10H,5-6,14H2,1H3,(H,15,16)
• InChI Key： UQXDMCOSYQWFPJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C1(C(C(=O)O)N)CC1

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-1-(3-fluoro-2-methylphenyl)cyclopropylacetic acid

Professional Introduction to 2-amino-2-1-(3-fluoro-2-methylphenyl)cyclopropylacetic Acid (CAS No. 2228109-99-5)

2-amino-2-1-(3-fluoro-2-methylphenyl)cyclopropylacetic acid, with the CAS number 2228109-99-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a complex molecular structure, exhibits potential applications in the development of novel therapeutic agents. Its unique chemical properties make it a subject of interest for researchers exploring innovative drug designs and mechanisms.

The molecular framework of 2-amino-2-1-(3-fluoro-2-methylphenyl)cyclopropylacetic acid consists of a cyclopropyl ring substituted with an amino group and a phenyl ring bearing a fluorine atom and a methyl group. This structural configuration imparts distinct physicochemical properties, such as solubility, stability, and metabolic behavior, which are critical factors in drug development. The presence of the fluorine atom, in particular, is noteworthy as fluorinated compounds often exhibit enhanced binding affinity and metabolic stability in biological systems.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their versatile pharmacological profiles. Studies have demonstrated that the introduction of fluorine atoms into aromatic rings can modulate electronic properties, leading to improved interactions with biological targets. The compound 2-amino-2-1-(3-fluoro-2-methylphenyl)cyclopropylacetic acid aligns with this trend, offering a promising scaffold for the design of next-generation pharmaceuticals.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of this molecule may exhibit efficacy against various diseases, including inflammatory disorders and neoplastic conditions. The cyclopropyl moiety, for instance, has been shown to enhance binding interactions with specific enzymes and receptors, making it an attractive component in drug design.

The synthesis of 2-amino-2-1-(3-fluoro-2-methylphenyl)cyclopropylacetic acid presents unique challenges due to its complex structure. Advanced synthetic methodologies are employed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis play pivotal roles in constructing the desired molecular framework with high precision.

Evaluation of the pharmacokinetic properties of this compound is crucial for its translation from laboratory research to clinical use. Preliminary studies have suggested favorable pharmacokinetic profiles, including adequate bioavailability and reasonable clearance rates. These findings are encouraging for further development and highlight the potential of 2-amino-2-1-(3-fluoro-2-methylphenyl)cyclopropylacetic acid as a lead compound for drug discovery efforts.

The role of computational chemistry in optimizing the properties of this compound cannot be overstated. Molecular modeling techniques are utilized to predict binding affinities, metabolic pathways, and potential side effects. By leveraging these tools, researchers can refine the molecular structure to enhance therapeutic efficacy while minimizing adverse reactions.

In conclusion, 2-amino-2-1-(3-fluoro-2-methylphenyl)cyclopropylacetic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties position it as a valuable candidate for further investigation. As research continues to uncover new applications and synthetic strategies, this compound is poised to contribute to the development of innovative treatments for various medical conditions.